Cas no 54285-47-1 (ethyl 2-ethyl-4-methyl-3-oxopentanoate)

• Product Name: ethyl 2-ethyl-4-methyl-3-oxopentanoate
• CAS No: 54285-47-1
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 4654825
• PubChem ID: 61685327
• Update Time: 2025-06-09

ethyl 2-ethyl-4-methyl-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-ethyl-4-methyl-3-oxopentanoate

• Inchi： 1S/C10H18O3/c1-5-8(9(11)7(3)4)10(12)13-6-2/h7-8H,5-6H2,1-4H3
• InChI Key： OQONSHOKYQHQLT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(CC)C(=O)C(C)C

Computed Properties

• Exact Mass: 186.126
• Monoisotopic Mass: 186.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on ethyl 2-ethyl-4-methyl-3-oxopentanoate

Professional Introduction to Ethyl 2-ethyl-4-methyl-3-oxopentanoate (CAS No. 54285-47-1)

Ethyl 2-ethyl-4-methyl-3-oxopentanoate (CAS No. 54285-47-1) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This ester derivative, characterized by its unique structural and functional properties, finds applications in various scientific domains, including synthetic chemistry, drug development, and biochemical studies. The compound's molecular structure, featuring a five-carbon chain with specific functional groups, contributes to its versatility and reactivity, making it a valuable intermediate in organic synthesis.

The chemical formula of ethyl 2-ethyl-4-methyl-3-oxopentanoate is C₉H₁₆O₃, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of ester and ketone functional groups within its backbone imparts distinct chemical behaviors that are exploited in various synthetic pathways. For instance, the ester group can undergo hydrolysis or transesterification reactions, while the ketone moiety can participate in condensation reactions, such as the Claisen condensation. These reactivities make the compound a useful building block for constructing more complex molecules.

In recent years, research has highlighted the potential applications of ethyl 2-ethyl-4-methyl-3-oxopentanoate in pharmaceutical synthesis. Its structural features allow it to serve as a precursor for bioactive molecules, including certain therapeutic agents that target neurological and metabolic disorders. Studies have demonstrated its role in the synthesis of analogs with pharmacological relevance, showcasing its importance in drug discovery pipelines. The compound's ability to undergo selective modifications enables chemists to tailor its properties for specific applications, enhancing its utility in medicinal chemistry.

The synthesis of ethyl 2-ethyl-4-methyl-3-oxopentanoate typically involves multi-step organic reactions, often starting from readily available fatty acids or their derivatives. Advanced synthetic methodologies, such as catalytic hydrogenation and enzymatic resolution, have been employed to achieve high yields and purity levels. These techniques are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications. The efficiency of these synthetic routes has been a focus of recent research efforts aimed at optimizing production processes.

Beyond its pharmaceutical applications, ethyl 2-ethyl-4-methyl-3-oxopentanoate has shown promise in industrial applications as well. Its stability under various conditions makes it suitable for use as an intermediate in the manufacturing of fragrances and flavors. Additionally, its reactivity with other organic compounds allows for the creation of novel materials with enhanced properties. These diverse uses underscore the compound's significance in both academic research and industrial chemistry.

The safety profile of ethyl 2-ethyl-4-methyl-3-oxopentanoate is another critical aspect that has been extensively studied. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to ensure safe laboratory practices. Researchers have investigated its toxicity and environmental impact to develop guidelines for its responsible use. These studies contribute to the broader understanding of chemical safety and promote sustainable practices in synthetic chemistry.

In conclusion, ethyl 2-ethyl-4-methyl-3-oxopentanoate (CAS No. 54285-47-1) is a multifaceted compound with significant potential in pharmaceuticals and industrial chemistry. Its unique structural features enable diverse applications, from drug development to material science. Ongoing research continues to explore new synthetic pathways and expand its utility across various scientific domains. As advancements are made in understanding its properties and reactivities, this compound is poised to play an increasingly important role in future chemical innovations.